Cas no 31143-71-2 (4-(Trifluoroacetamido)benzene-1-sulfonyl Chloride)

• Product Name: 4-(Trifluoroacetamido)benzene-1-sulfonyl Chloride
• CAS No: 31143-71-2
• MF: C₈H₅ClF₃NO₃S
• MW: 287.64341044426
• MDL: MFCD11099595
• CID: 1452162
• PubChem ID: 21280582
• Update Time: 2025-06-09

4-(Trifluoroacetamido)benzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2,2,2-trifluoroacetyl)amino]benzenesulfonyl Chloride
• CTK7F4532
• AC1Q4I6C
• N-Trifluoracetyl-sulfanilsaeurechlorid
• AG-C-00909
• T6231613
• p-trifluoroacetamidobenzenesulfonyl chloride
• EN300-38956
• 4-trifluoroacetamido benzenesulfonyl chloride
• 4-[(trifluoroacetyl)amino]benzenesulfonyl chloride
• 4‐(2,2,2‐TRIFLUORO‐ACETYLAMINO)BENZENESULFONYL CHLORIDE
• MFCD11099595
• G25778
• 4-(2,2,2-TRIFLUORO-ACETYLAMINO)BENZENESULFONYL CHLORIDE
• AKOS009303907
• SCHEMBL10067644
• 4-(trifluoroacetamido)benzene-1-sulfonyl chloride
• 4-(2,2,2-Trifluoroacetamido)benzene-1-sulfonylchloride
• CS-0248056
• DTXSID60611934
• Z381782376
• 31143-71-2
• 4-(2,2,2-Trifluoroacetamido)benzene-1-sulfonyl chloride
• 4-(Trifluoroacetamido)benzene-1-sulfonyl Chloride

• MDL： MFCD11099595
• Inchi： 1S/C8H5ClF3NO3S/c9-17(15,16)6-3-1-5(2-4-6)13-7(14)8(10,11)12/h1-4H,(H,13,14)
• InChI Key： GPOVNGYOABSOFX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)NC(C(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 286.9630764g/mol
• Monoisotopic Mass: 286.9630764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-(Trifluoroacetamido)benzene-1-sulfonyl Chloride

Comprehensive Guide to 4-(Trifluoroacetamido)benzene-1-sulfonyl Chloride (CAS No. 31143-71-2): Properties, Applications, and Industry Insights

4-(Trifluoroacetamido)benzene-1-sulfonyl Chloride (CAS No. 31143-71-2) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its trifluoroacetamido functional group, serves as a critical intermediate in the development of high-performance materials and bioactive molecules. Its unique chemical properties, including reactivity with amines and alcohols, make it indispensable in modern drug discovery and material science applications.

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The compound’s spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in quality control during pharmaceutical scale-up. Its electron-withdrawing trifluoroacetyl group enhances electrophilicity, enabling selective reactions in complex multi-step syntheses. Industries also explore its potential in agrochemicals and electronic materials, aligning with global shifts toward precision agriculture and flexible electronics.

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In conclusion, 4-(Trifluoroacetamido)benzene-1-sulfonyl Chloride (CAS No. 31143-71-2) bridges academic research and industrial innovation. Its versatility in covalent modification and alignment with sustainability goals ensures its prominence in future chemical advancements. For laboratories seeking reliable high-purity reagents, this compound remains a cornerstone of cutting-edge synthesis.